Cas no 851810-49-6 (5-(3-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(3-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851810-49-6
• MF: C₂₂H₂₂FN₅OS
• MW: 423.50638628006
• CID: 6472151
• Update Time: 2025-05-17

5-(3-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-((3-fluorophenyl)(4-phenylpiperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(3-fluorophenyl)(4-phenyl-1-piperazinyl)methyl]-2-methyl-

• Inchi： 1S/C22H22FN5OS/c1-15-24-22-28(25-15)21(29)20(30-22)19(16-6-5-7-17(23)14-16)27-12-10-26(11-13-27)18-8-3-2-4-9-18/h2-9,14,19,29H,10-13H2,1H3
• InChI Key： OBFKQJVSRDZUHO-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(C3=CC=CC(F)=C3)N3CCN(C4=CC=CC=C4)CC3)=C(O)N12

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: -0.20±0.53(Predicted)

Additional information on 5-(3-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

5-(3-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol: A Comprehensive Overview

The compound 5-(3-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol, with CAS No. 851810-49-6, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are widely studied for their potential therapeutic applications. The molecule's structure is characterized by a triazolo-thiazole core with substituents that include a piperazine ring and a fluorophenyl group.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in synthetic methodology have enabled the efficient construction of such complex structures with high yields and purity. Researchers have explored various strategies to optimize the synthesis pathway, including the use of microwave-assisted synthesis and continuous flow reactors. These innovations have not only improved the scalability of the synthesis but also reduced the environmental footprint associated with its production.

One of the most promising aspects of this compound is its potential as a pharmacological agent. Studies have shown that it exhibits significant bioactivity in various assays targeting enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. For instance, recent research has demonstrated its ability to inhibit key enzymes like cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. Additionally, preliminary in vivo studies have indicated that it possesses favorable pharmacokinetic properties, including good absorption and moderate clearance rates.

The structural features of this compound play a crucial role in its bioactivity. The presence of the fluorophenyl group introduces electronic effects that enhance the molecule's ability to interact with biological targets. Similarly, the piperazine ring contributes to the molecule's flexibility and hydrogen bonding capacity, which are essential for binding to protein surfaces. These attributes make it a valuable lead compound for drug discovery efforts.

Recent advances in computational chemistry have further elucidated the molecular mechanisms underlying its bioactivity. Molecular docking studies have revealed that it binds effectively to specific pockets on target proteins, suggesting a potential for rational drug design based on this structure. Furthermore, machine learning algorithms have been employed to predict its toxicity profile and optimize its chemical properties for better therapeutic outcomes.

In conclusion, 5-(3-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol represents a cutting-edge example of how modern chemical synthesis and computational tools can be leveraged to develop novel therapeutic agents. Its unique structure and promising bioactivity position it as a candidate for further preclinical development. As research continues to unfold, this compound has the potential to contribute significantly to the advancement of medicinal chemistry and personalized medicine.